(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone

• IUPAC Name: [3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-(5-thiophen-2-yl-1H-pyrazol-3-yl)methanone
• InChI: InChI=1S/C16H17N5OS2/c1-10-17-20-15(24-10)11-4-2-6-21(9-11)16(22)13-8-12(18-19-13)14-5-3-7-23-14/h3,5,7-8,11H,2,4,6,9H2,1H3,(H,18,19)
• InChI Key: NIPFHWZAZKVAIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)C2CCCN(C2)C(=O)C3=NNC(=C3)C4=CC=CS4
• Molecular Formula: C16H17N5OS2
• Molecular Weight: 359.5 g/mol

Description

(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone is a useful research compound. Its molecular formula is C16H17N5OS2 and its molecular weight is 359.47. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction and Enzyme Inhibition

One area of application involves the study of molecular interactions and enzyme inhibitory activities. For instance, compounds with structures similar to "(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanone" have been evaluated for their potential as enzyme inhibitors. A study by Cetin, Türkan, Bursal, and Murahari (2021) found that derivatives of 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide showed significant inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST) (Cetin et al., 2021). This indicates the potential for compounds with similar structures to be developed as therapeutic agents targeting these enzymes.

Antimicrobial and Antifungal Applications

The synthesis and evaluation of novel compounds with potential antimicrobial and antifungal activities is another significant area of application. Syed, Alagwadi Kallanagouda Ramappa, and S. Alegaon (2013) conducted a study on the synthesis of novel derivatives and their screening for antitubercular and antifungal activities. Some compounds exhibited very good antitubercular and antifungal activities (Syed et al., 2013). This suggests the potential of compounds with similar molecular structures for the development of new antimicrobial and antifungal agents.

Anticancer Activity

Research into the anticancer activity of compounds structurally related to "this compound" has also been conducted. Inceler, Yılmaz, and Baytas (2013) synthesized a series of novel thiophene-containing 1,3-diarylpyrazole derivatives and investigated their anticancer activity against various human cancer cell lines. Some derivatives showed promising growth inhibitory effects on cancer cells, indicating potential applications in cancer therapy (Inceler et al., 2013).